1-(4-methoxy-3-methylbenzyl)-4-(4-methoxyphenyl)piperazine

• IUPAC Name: 1-[(4-methoxy-3-methylphenyl)methyl]-4-(4-methoxyphenyl)piperazine
• InChI: InChI=1S/C20H26N2O2/c1-16-14-17(4-9-20(16)24-3)15-21-10-12-22(13-11-21)18-5-7-19(23-2)8-6-18/h4-9,14H,10-13,15H2,1-3H3
• InChI Key: HOSHJPVOMINOIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=C(C=C3)OC)OC
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of 1-(4-methoxy-3-methylbenzyl)-4-(4-methoxyphenyl)piperazine and related compounds involves complex chemical processes aimed at achieving specific molecular configurations. Studies have demonstrated the synthesis of various 1-(methoxybenzyl)piperazines with significant antiarrhythmic and cardiotropic activities, highlighting the relationship between the structure and biological activity (Mokrov et al., 2019). Such syntheses contribute to the development of compounds with potential therapeutic applications.

Molecular Structure Analysis

The molecular structure of 1-(4-methoxy-3-methylbenzyl)-4-(4-methoxyphenyl)piperazine is pivotal in determining its chemical behavior and interaction with biological systems. Studies on closely related compounds, like 1-halobenzoyl-4-(2-methoxyphenyl)piperazines, reveal how variations in molecular structure, such as the Z' values, affect the hydrogen-bonded assemblies, demonstrating the compound's structural versatility and its implications for binding and activity (Chinthal et al., 2021).

Chemical Reactions and Properties

The chemical reactions and properties of 1-(4-methoxy-3-methylbenzyl)-4-(4-methoxyphenyl)piperazine encompass its reactivity and the potential for forming various derivatives. For instance, the synthesis of N,N-disubstituted piperazines, including modifications of the known psychoactive substance 3-TFMPP, showcases the compound's ability to undergo structural changes leading to new analogues with distinct properties and potential applications (Almalghrabi et al., 2021).

Physical Properties Analysis

The physical properties of 1-(4-methoxy-3-methylbenzyl)-4-(4-methoxyphenyl)piperazine, such as solubility, melting point, and crystal structure, are crucial for its application in various fields. The synthesis and structural characterization of related compounds, like 1,4-di(2-methoxyphenyl)-2,5-piperazinedione, provide insights into the compound's crystal structure and physical form, which are essential for understanding its stability and reactivity (Zhang et al., 2007).